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Compound of Interest

Compound Name: Hedione

Cat. No.: B1676446 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemicals are paramount to ensuring laboratory safety and environmental

protection. Hedione (Methyl dihydrojasmonate), while a valuable compound in fragrance and

flavor research, is classified as harmful to aquatic life with long-lasting effects, necessitating

specific disposal procedures.[1] Adherence to these guidelines is crucial to mitigate

environmental impact and maintain regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is worn.

Handle Hedione in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.

[2] In case of a spill, absorb the material with an inert substance like vermiculite, dry sand, or

earth.[1][3] Do not allow the spilled material to enter drains or waterways.[1][2][3][4]

Step-by-Step Disposal Protocol
The disposal of Hedione and its containers must be treated as hazardous waste and managed

in accordance with all applicable local, regional, and national regulations.[1][4][5][6]

Waste Collection:

Collect waste Hedione, including unused or expired material, in a dedicated, properly

labeled, and sealed container.
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For liquid waste, use a leak-proof container.

For solid waste, such as contaminated absorbent materials from a spill cleanup, use a

designated hazardous waste container.[1]

Container Management:

Empty containers that previously held Hedione may still contain product residues and

should be treated as hazardous waste.[1][4]

Do not reuse empty containers.

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[1][4]

Prohibited Disposal Methods:

Do not discharge Hedione into drains, sewers, or water courses.[3][4]

Do not dispose of Hedione or its containers in regular trash.

Do not allow the chemical to contaminate ponds, waterways, or ditches.[1][4]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Quantitative Data on Hedione
For reference, the following table summarizes key identification and hazard information for

Hedione.
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Property Value

CAS Number 24851-98-7

FEMA Number 3408

Hazard Statement H316: Causes mild skin irritation

H402: Harmful to aquatic life

H412: Harmful to aquatic life with long lasting

effects

Precautionary Statement P273: Avoid release to the environment

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations

Source: Safety Data Sheets[1]

Hedione Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hedione waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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